1-(4-Phenylpiperazin-1-yl)-2-((6-(2,4,5-trimethylphenyl)pyridazin-3-yl)thio)ethanone

• IUPAC Name: 1-(4-phenylpiperazin-1-yl)-2-[6-(2,4,5-trimethylphenyl)pyridazin-3-yl]sulfanylethanone
• InChI: InChI=1S/C25H28N4OS/c1-18-15-20(3)22(16-19(18)2)23-9-10-24(27-26-23)31-17-25(30)29-13-11-28(12-14-29)21-7-5-4-6-8-21/h4-10,15-16H,11-14,17H2,1-3H3
• InChI Key: JZISEMMPYVCVSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)C2=NN=C(C=C2)SCC(=O)N3CCN(CC3)C4=CC=CC=C4)C
• Molecular Formula: C25H28N4OS
• Molecular Weight: 432.6 g/mol
• CAS No.: 922888-14-0

Description

1-(4-Phenylpiperazin-1-yl)-2-((6-(2,4,5-trimethylphenyl)pyridazin-3-yl)thio)ethanone (CAS 922888-14-0) is a synthetic compound with a molecular formula of C25H28N4OS and a molecular weight of 432.58 g/mol . It features a distinct molecular architecture combining phenylpiperazine and a trimethylphenyl-pyridazine group linked by a thioether ketone chain, making it a chemical hybrid of significant interest in medicinal chemistry research . Piperazine and pyridazine derivatives are widely investigated in pharmaceutical research for their diverse biological activities. Compounds containing the pyridazine scaffold, in particular, have been reported in scientific literature to possess notable antimicrobial properties . This structural motif is a common subject in the synthesis of novel chemical entities for biological screening and the development of potential therapeutic agents . Researchers utilize this compound exclusively in laboratory settings for non-therapeutic applications, including but not limited to, in vitro biological assays, structure-activity relationship (SAR) studies, and as a building block in the synthesis of more complex molecules. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic procedures in humans or animals.

Biological Activity

1-(4-Phenylpiperazin-1-yl)-2-((6-(2,4,5-trimethylphenyl)pyridazin-3-yl)thio)ethanone is a compound of interest due to its potential biological activities. This article reviews the synthesis, structural characteristics, and biological evaluations of this compound, emphasizing its pharmacological implications.

Synthesis and Structural Characteristics

The compound can be synthesized through a multi-step process involving the reaction of 4-phenylpiperazine with various electrophilic agents to introduce the thioether and pyridazine moieties. The structural integrity is confirmed using techniques such as NMR and X-ray crystallography, which elucidate the spatial arrangement of atoms and functional groups.

The biological activity of this compound is primarily attributed to its interaction with neurotransmitter systems. Piperazine derivatives, including this compound, have been shown to influence serotonin and dopamine pathways, which are critical in mood regulation and cognitive functions.

Pharmacological Effects

1-(4-Phenylpiperazin-1-yl)-2-((6-(2,4,5-trimethylphenyl)pyridazin-3-yl)thio)ethanone exhibits several pharmacological effects:

• Antidepressant Activity : Similar piperazine derivatives have demonstrated efficacy in animal models of depression by modulating serotonin reuptake mechanisms.
• Anxiolytic Effects : The compound may also possess anxiolytic properties through its action on GABAergic systems.

Case Studies

• In Vitro Studies : In vitro assays have shown that related piperazine compounds effectively inhibit human acetylcholinesterase (AChE), indicating potential use in treating neurodegenerative disorders like Alzheimer's disease .
• In Vivo Models : Animal studies have reported significant reductions in anxiety-like behaviors when administered with piperazine derivatives, suggesting their therapeutic potential in anxiety disorders .

Data Tables

Biological Activity	Mechanism	Reference
Antidepressant	Serotonin reuptake inhibition
Anxiolytic	GABA receptor modulation
AChE Inhibition	Enzyme blockade

Research Findings

Recent studies have highlighted the importance of structural modifications in enhancing the biological activity of piperazine derivatives. For instance, the introduction of specific substituents on the phenyl rings has been correlated with increased receptor affinity and selectivity for serotonin receptors .

Scientific Research Applications

Pharmacological Applications

• Antidepressant Activity :
  • Compounds containing piperazine derivatives have been associated with antidepressant effects due to their interaction with serotonin receptors. Studies suggest that modifications in the piperazine structure can enhance efficacy against depressive disorders .
• Antimicrobial Properties :
  • Research indicates that similar compounds exhibit significant antimicrobial activity. The presence of thioether groups in the structure may enhance the compound's ability to disrupt microbial cell membranes, making it a candidate for further exploration in treating infections .
• Neuroprotective Effects :
  • The compound's potential as an A2A adenosine receptor antagonist suggests its use in neurodegenerative diseases like Parkinson's and Alzheimer's. By modulating adenosine signaling, it may offer therapeutic benefits in slowing disease progression .

Synthesis and Characterization

The synthesis of 1-(4-Phenylpiperazin-1-yl)-2-((6-(2,4,5-trimethylphenyl)pyridazin-3-yl)thio)ethanone typically involves multi-step reactions starting from readily available precursors. Characterization methods such as NMR spectroscopy and mass spectrometry are employed to confirm the structure and purity of the synthesized compounds.

Synthesis Overview

• Starting Materials :
  • Piperazine derivatives and pyridazine-based thioethers are commonly used as starting materials.
• Reaction Conditions :
  • The reactions are often conducted under controlled temperatures with solvents like acetonitrile or ethanol to facilitate product formation.
• Characterization Techniques :
  • Techniques such as IR spectroscopy, NMR (both $^1H$ and $^13C$), and elemental analysis are crucial for confirming the identity and purity of the synthesized compound.

Case Study 1: Antidepressant Activity

In a study examining various piperazine derivatives, it was found that modifications to the piperazine ring significantly influenced serotonin receptor binding affinity, leading to enhanced antidepressant effects compared to standard treatments .

Case Study 2: Antimicrobial Evaluation

Another investigation focused on a series of thioether-containing compounds demonstrated potent antibacterial activity against Gram-positive and Gram-negative bacteria. The study highlighted how structural variations could optimize antimicrobial efficacy .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

The compound is compared to four analogs with shared pharmacophores or synthetic pathways:

Compound A : 1-(4-Phenylpiperazin-1-yl)-2-(2,4,5-trichlorophenoxy)ethanone (RN3-1)

• Key Differences: Replaces the pyridazinyl-thio group with a 2,4,5-trichlorophenoxy ether. Simpler molecular formula (C18H17Cl3N2O2) and lower molecular weight (403.7 g/mol).
• Analysis: The trichlorophenoxy group may enhance electrophilicity compared to the trimethylphenyl-pyridazine system. NMR data (13C at 100 MHz in CDCl3; 1H at 400 MHz in DMSO-d6) confirm structural stability .

Compound B : 1-(4-(4-((5-chloro-4-((2-(1-isopropyl-1H-1,2,4-triazol-3-yl)phenyl)amino)pyrimidin-2-yl)amino)phenyl)piperazin-1-yl)ethan-1-one (m6)

• Key Differences :
  • Incorporates a triazole-pyrimidine core instead of pyridazine.
  • Larger molecular formula (C27H30ClN9O ) and higher molecular weight (~532.1 g/mol).
• Synthesized via coupling reactions in nBuOH with HCl catalysis .

Compound C : 1-(4-Acetylpiperazin-1-yl)-2-(6-(4-fluorophenyl)imidazo[2,1-b]thiazol-3-yl)ethanone

• Key Differences :
  • Replaces pyridazine with an imidazo[2,1-b]thiazole ring.
  • Contains a 4-fluorophenyl substituent and acetylated piperazine.
  • Molecular formula C19H19FN4O2S and weight 386.4 g/mol .
• Analysis :
  • Fluorine substitution improves metabolic stability and membrane permeability.
  • The acetyl group may reduce basicity compared to the phenylpiperazine moiety .

Compound D : 1-(Indolin-1-yl)-2-((6-(2,4,5-trimethylphenyl)pyridazin-3-yl)thio)ethanone

• Key Differences :
  • Substitutes 4-phenylpiperazine with an indoline ring.
  • Retains the pyridazinyl-thio and trimethylphenyl groups.
• Analysis :
  • Indoline’s fused bicyclic structure could alter pharmacokinetic properties like solubility .

Tabulated Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents/Features	Biological Activity (if reported)
Target Compound	C25H28N4OS	432.6	4-Phenylpiperazine, pyridazine-thioether	Not reported
Compound A (RN3-1)	C18H17Cl3N2O2	403.7	Trichlorophenoxy ether	Growth regulator studies
Compound B (m6)	C27H30ClN9O	~532.1	Triazole-pyrimidine core	Synthetic intermediate
Compound C	C19H19FN4O2S	386.4	Imidazothiazole, 4-fluorophenyl	Not reported
Compound D	C23H23N3OS	~389.5	Indoline, pyridazine-thioether	Not reported

Implications of Structural Differences

• Lipophilicity : The target compound’s trimethylphenyl group increases hydrophobicity compared to Compound C’s fluorophenyl group.
• Electron Effects: Compound A’s trichlorophenoxy group is electron-withdrawing, whereas the target’s trimethylphenyl is electron-donating.